Cas no 249891-20-1 (2',4',7-Trihydroxy-2-isoflavene)
249891-20-1 structure
Product Name:2',4',7-Trihydroxy-2-isoflavene
CAS No:249891-20-1
MF:C15H12O4
MW:256.253384590149
CID:6740439
Update Time:2024-03-03
2',4',7-Trihydroxy-2-isoflavene Chemical and Physical Properties
Names and Identifiers
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- 7,2',4'-Trihydroxyisoflav-2-ene
- 2',4',7-Trihydroxy-2-isoflavene
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- Inchi： 1S/C15H12O4/c16-11-3-4-13(14(18)6-11)10-5-9-1-2-12(17)7-15(9)19-8-10/h1-4,6-8,16-18H,5H2
- InChI Key： DJJQWLWXJHJPIH-UHFFFAOYSA-N
- SMILES： OC1C=C(O)C(C2CC3C(=CC(=CC=3)O)OC=2)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- XLogP3: 1.318
2',4',7-Trihydroxy-2-isoflavene Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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